Cas no 88357-18-0 (Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-)

Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)- structure
88357-18-0 structure
Product name:Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-
CAS No:88357-18-0
MF:C13H17NO2S
MW:251.34458231926
CID:635555
PubChem ID:70529307

Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-
    • 1-tert-butylsulfanyl-4-(2-nitroprop-1-enyl)benzene
    • DTXSID80742310
    • 88357-18-0
    • 1-(tert-Butylsulfanyl)-4-(2-nitroprop-1-en-1-yl)benzene
    • Inchi: InChI=1S/C13H17NO2S/c1-10(14(15)16)9-11-5-7-12(8-6-11)17-13(2,3)4/h5-9H,1-4H3
    • InChI Key: FWLCYYUWDZBCJV-UHFFFAOYSA-N
    • SMILES: CC(=CC1=CC=C(C=C1)SC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.09799996g/mol
  • Monoisotopic Mass: 251.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 71.1Ų
  • XLogP3: 4

Recommend Articles

Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd